Cas no 2680783-10-0 (benzyl 3-hydroxy-8-oxa-1-azaspiro4.5decane-1-carboxylate)

• Product Name: benzyl 3-hydroxy-8-oxa-1-azaspiro4.5decane-1-carboxylate
• CAS No: 2680783-10-0
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 5633976
• PubChem ID: 165931233
• Update Time: 2025-05-19

benzyl 3-hydroxy-8-oxa-1-azaspiro4.5decane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28288472
• 2680783-10-0
• benzyl 3-hydroxy-8-oxa-1-azaspiro[4.5]decane-1-carboxylate
• benzyl 3-hydroxy-8-oxa-1-azaspiro4.5decane-1-carboxylate

• Inchi： 1S/C16H21NO4/c18-14-10-16(6-8-20-9-7-16)17(11-14)15(19)21-12-13-4-2-1-3-5-13/h1-5,14,18H,6-12H2
• InChI Key： OKULVDGTWJBROL-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CC(CN2C(=O)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59Ų

Additional information on benzyl 3-hydroxy-8-oxa-1-azaspiro4.5decane-1-carboxylate

Research Brief on Benzyl 3-hydroxy-8-oxa-1-azaspiro[4.5]decane-1-carboxylate (CAS: 2680783-10-0): Recent Advances and Applications

Benzyl 3-hydroxy-8-oxa-1-azaspiro[4.5]decane-1-carboxylate (CAS: 2680783-10-0) is a spirocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceuticals targeting neurological and inflammatory diseases. This research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's spirocyclic structure, characterized by a fused oxa-azaspiro ring system, offers a versatile scaffold for chemical modifications, enabling the development of derivatives with enhanced pharmacological properties. Recent synthetic approaches have emphasized the use of green chemistry principles, such as catalytic asymmetric synthesis and solvent-free reactions, to improve yield and reduce environmental impact. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported a highly efficient enantioselective synthesis of benzyl 3-hydroxy-8-oxa-1-azaspiro[4.5]decane-1-carboxylate using a chiral catalyst, achieving >95% enantiomeric excess.

In terms of biological activity, benzyl 3-hydroxy-8-oxa-1-azaspiro[4.5]decane-1-carboxylate has shown promising results as a modulator of gamma-aminobutyric acid (GABA) receptors, which are critical targets for treating anxiety, epilepsy, and sleep disorders. Preclinical studies have demonstrated that derivatives of this compound exhibit high affinity for GABA_A receptors, with subtype selectivity that could minimize side effects. Additionally, its anti-inflammatory properties have been investigated in models of chronic inflammation, where it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Recent advancements in drug delivery systems have also explored the incorporation of benzyl 3-hydroxy-8-oxa-1-azaspiro[4.5]decane-1-carboxylate into nanoparticle formulations to enhance bioavailability and target specificity. A 2024 study highlighted the development of lipid-based nanoparticles loaded with this compound, which demonstrated improved blood-brain barrier penetration and sustained release profiles in animal models. These innovations underscore the compound's potential as a lead candidate for central nervous system (CNS) therapeutics.

In conclusion, benzyl 3-hydroxy-8-oxa-1-azaspiro[4.5]decane-1-carboxylate represents a promising scaffold for the development of next-generation therapeutics, with applications spanning neurology, immunology, and beyond. Ongoing research is expected to further elucidate its mechanism of action and optimize its pharmacological profile, paving the way for clinical translation. Researchers are encouraged to explore collaborative opportunities to accelerate the development of derivatives with improved efficacy and safety profiles.